Cas no 77505-90-9 (Ethyl2-amino-5-(3-chlorophenyl)thiazole-4-carboxylate)

• Product Name: Ethyl2-amino-5-(3-chlorophenyl)thiazole-4-carboxylate
• CAS No: 77505-90-9
• MF: C₁₂H₁₁ClN₂O₂S
• MW: 282.745940446854
• CID: 59905
• PubChem ID: 12603733
• Update Time: 2025-10-05

Ethyl2-amino-5-(3-chlorophenyl)thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-5-(3-chlorophenyl)thiazole-4-carboxylate
• ethyl 2-amino-5-(3-chlorophenyl)-1,3-thiazole-4-carboxylate
• FT-0720993
• AMY18031
• 77505-90-9
• AKOS005211120
• DTXSID30504107
• Ethyl2-amino-5-(3-chlorophenyl)thiazole-4-carboxylate

• Inchi： 1S/C12H11ClN2O2S/c1-2-17-11(16)9-10(18-12(14)15-9)7-4-3-5-8(13)6-7/h3-6H,2H2,1H3,(H2,14,15)
• InChI Key： PCWLPHQEEGDDTM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=C(C(=O)OCC)N=C(N)S1

Computed Properties

• Exact Mass: 282.0229765g/mol
• Monoisotopic Mass: 282.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 93.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Ethyl2-amino-5-(3-chlorophenyl)thiazole-4-carboxylate

Comprehensive Guide to Ethyl 2-amino-5-(3-chlorophenyl)thiazole-4-carboxylate (CAS No. 77505-90-9)

Ethyl 2-amino-5-(3-chlorophenyl)thiazole-4-carboxylate (CAS No. 77505-90-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is known for its unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and crop protection.

The molecular structure of Ethyl 2-amino-5-(3-chlorophenyl)thiazole-4-carboxylate features a thiazole ring substituted with an amino group and a 3-chlorophenyl moiety, along with an ethyl carboxylate ester. This combination of functional groups contributes to its reactivity and versatility in chemical transformations. The presence of the chlorophenyl group enhances its lipophilicity, which is a critical factor in its pharmacokinetic properties when used in pharmaceutical applications.

One of the most searched topics related to this compound is its role in the development of antimicrobial agents. Recent studies have explored the efficacy of thiazole derivatives against resistant bacterial strains, a pressing concern in modern medicine. The 3-chlorophenyl substitution in this compound has been linked to improved binding affinity to bacterial enzymes, making it a promising candidate for further research.

In addition to its pharmaceutical potential, Ethyl 2-amino-5-(3-chlorophenyl)thiazole-4-carboxylate is also investigated for its applications in agrochemicals. The thiazole core is a common motif in pesticides and herbicides, and modifications to its structure can lead to compounds with enhanced activity and selectivity. This has led to increased interest from agrochemical companies looking to develop next-generation crop protection solutions.

The synthesis of Ethyl 2-amino-5-(3-chlorophenyl)thiazole-4-carboxylate typically involves the condensation of 3-chlorobenzaldehyde with ethyl 2-aminothiazole-4-carboxylate, followed by purification steps to ensure high yield and purity. Researchers often seek optimized synthetic protocols to improve efficiency and reduce costs, which is a common query in academic and industrial forums.

Another trending topic is the use of computational chemistry to predict the biological activity of thiazole derivatives. Molecular docking studies and quantitative structure-activity relationship (QSAR) models are frequently employed to evaluate the potential of compounds like Ethyl 2-amino-5-(3-chlorophenyl)thiazole-4-carboxylate. These methods help in identifying promising candidates before costly laboratory experiments are conducted.

The market for thiazole-based compounds is expanding, driven by the growing demand for novel pharmaceuticals and agrochemicals. Suppliers of Ethyl 2-amino-5-(3-chlorophenyl)thiazole-4-carboxylate often highlight its high purity and consistent quality to attract buyers. Pricing and availability are common concerns for researchers, making it essential for vendors to provide transparent information.

Safety and handling of Ethyl 2-amino-5-(3-chlorophenyl)thiazole-4-carboxylate are also frequently discussed. While it is not classified as a hazardous material, proper laboratory practices should be followed to ensure safe usage. Material Safety Data Sheets (MSDS) are often requested by purchasers to confirm compliance with regulatory standards.

In summary, Ethyl 2-amino-5-(3-chlorophenyl)thiazole-4-carboxylate (CAS No. 77505-90-9) is a compound of significant interest due to its diverse applications and structural features. Its role in drug discovery and agrochemical development continues to drive research and market demand. By staying updated on the latest studies and industry trends, professionals can leverage the full potential of this versatile thiazole derivative.